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Compound of Interest

Compound Name:
2-(Dimethoxymethyl)-1,6-

naphthyridine

Cat. No.: B1301086 Get Quote

For Immediate Reference: In the absence of a specific Safety Data Sheet (SDS) for 2-
(Dimethoxymethyl)-1,6-naphthyridine, this compound must be handled as a hazardous

chemical. All disposal procedures are required to comply with local, state, and federal

regulations. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific guidance. This document provides a comprehensive overview of

recommended disposal procedures for 2-(Dimethoxymethyl)-1,6-naphthyridine, designed for

researchers, scientists, and professionals in drug development. The following guidelines are

formulated from general best practices for handling heterocyclic nitrogen compounds and

available safety data for structurally related chemicals.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-(Dimethoxymethyl)-1,6-naphthyridine is not

publicly available, information for the compound indicates it is classified as an irritant.[1] Data

for analogous naphthyridine derivatives suggest potential hazards such as being harmful if

swallowed and causing serious eye irritation.[2][3][4][5] Therefore, meticulous handling of 2-
(Dimethoxymethyl)-1,6-naphthyridine with appropriate personal protective equipment (PPE)

and engineering controls is crucial.
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Property Value Source

Molecular Formula C11H12N2O2 Matrix Scientific

Molecular Weight 204.23 Matrix Scientific

Density 1.359 Matrix Scientific

Flash Point 77.7ºC Matrix Scientific

Hazard Codes H317, H319 Matrix Scientific

Recommended Personal Protective Equipment (PPE)

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile). Inspect

gloves prior to use.

Body Protection Laboratory coat.

Respiratory

Use in a well-ventilated area. If dusts or

aerosols may be generated, use a NIOSH-

approved respirator.[5]

Experimental Protocol: Waste Neutralization
(Hypothetical)
Note: The following is a generalized protocol for the neutralization of a similar class of

compounds. This procedure must be validated and approved by your institution's EHS

department before implementation.

Preparation: In a designated fume hood, prepare a 5% aqueous solution of sodium

hypochlorite.

Dilution: Slowly add the 2-(Dimethoxymethyl)-1,6-naphthyridine waste to the sodium

hypochlorite solution, ensuring the temperature does not exceed 25°C.
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Reaction: Stir the mixture for a minimum of 2 hours.

Quenching: Quench any remaining sodium hypochlorite by adding sodium bisulfite until the

solution tests negative for oxidizers using potassium iodide-starch paper.

Disposal: Dispose of the neutralized solution in accordance with local regulations.

Disposal Workflow
The proper disposal of 2-(Dimethoxymethyl)-1,6-naphthyridine must follow a structured

workflow to ensure safety and regulatory compliance. This process begins with waste

identification and segregation and concludes with removal by a certified hazardous waste

contractor.
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Caption: Waste Disposal Workflow for 2-(Dimethoxymethyl)-1,6-naphthyridine.

Step-by-Step Disposal Procedures:
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Waste Identification and Segregation:

Solid Waste: Collect any solid 2-(Dimethoxymethyl)-1,6-naphthyridine and

contaminated consumables (e.g., weigh boats, contaminated gloves) in a designated,

properly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 2-(Dimethoxymethyl)-1,6-naphthyridine
in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with

other solvent waste streams unless explicitly permitted by your EHS department.

Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "2-
(Dimethoxymethyl)-1,6-naphthyridine".

Include the appropriate hazard warnings (e.g., "Irritant").

Indicate the date of waste accumulation.

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Disposal:

Arrange for the collection of the hazardous waste by a certified and licensed hazardous

waste disposal company.

Provide the disposal company with a complete and accurate waste profile sheet.

Never dispose of 2-(Dimethoxymethyl)-1,6-naphthyridine down the drain or in regular

trash.

Emergency Procedures
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Spills: In the event of a spill, evacuate the area and prevent unauthorized entry. Wearing

appropriate PPE, contain the spill using an inert absorbent material. Collect the absorbed

material into a sealed container for hazardous waste disposal.

First Aid:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1][2]

Skin: Remove contaminated clothing and wash the affected area with soap and water. If

irritation persists, seek medical attention.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]
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Caption: Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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